Cas no 90095-25-3 (10H-Phenoxazine-3,7-diamine, N,N,N',N'-tetramethyl-10-(1-oxopropyl)-)

10H-Phenoxazine-3,7-diamine, N,N,N',N'-tetramethyl-10-(1-oxopropyl)- structure
90095-25-3 structure
Product Name:10H-Phenoxazine-3,7-diamine, N,N,N',N'-tetramethyl-10-(1-oxopropyl)-
CAS No:90095-25-3
MF:C19H23N3O2
MW:325.404824495316
CID:794463
PubChem ID:71430372
Update Time:2025-04-19

10H-Phenoxazine-3,7-diamine, N,N,N',N'-tetramethyl-10-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenoxazine-3,7-diamine, N,N,N',N'-tetramethyl-10-(1-oxopropyl)-
    • 1-[3,7-bis(dimethylamino)phenoxazin-10-yl]propan-1-one
    • DTXSID70848996
    • 1-[3,7-BIS(DIMETHYLAMINO)-10H-PHENOXAZIN-10-YL]PROPAN-1-ONE
    • 90095-25-3
    • Inchi: 1S/C19H23N3O2/c1-6-19(23)22-15-9-7-13(20(2)3)11-17(15)24-18-12-14(21(4)5)8-10-16(18)22/h7-12H,6H2,1-5H3
    • InChI Key: WGXYXWOXMVHQCJ-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2N(C(CC)=O)C2C=CC(=CC1=2)N(C)C)N(C)C

Computed Properties

  • Exact Mass: 325.17902698g/mol
  • Monoisotopic Mass: 325.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 36Ų

10H-Phenoxazine-3,7-diamine, N,N,N',N'-tetramethyl-10-(1-oxopropyl)- Related Literature

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